Cas no 6005-76-1 (4-Phenylbut-3-enal)

4-Phenylbut-3-enal structure
Product name:4-Phenylbut-3-enal
4-Phenylbut-3-enal Chemical and Physical Properties
Names and Identifiers
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- DTXCID10659008
- 6005-76-1
- DTXSID90708260
- styrylacetaldehyde
- 4-PHENYLBUT-3-ENAL
- 4-Phenylbut-3-enal
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- Inchi: InChI=1S/C10H10O/c11-9-5-4-8-10-6-2-1-3-7-10/h1-4,6-9H,5H2
- InChI Key: ZHOXGILWMHZMGW-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 146.073164938Da
- Monoisotopic Mass: 146.073164938Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 2.2
4-Phenylbut-3-enal Related Literature
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
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Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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